(Z)-N-(2-fluorophenyl)-3-(3-phenylacrylamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-[[(Z)-3-phenylprop-2-enoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H17FN2O3/c25-18-11-5-6-12-19(18)26-24(29)23-22(17-10-4-7-13-20(17)30-23)27-21(28)15-14-16-8-2-1-3-9-16/h1-15H,(H,26,29)(H,27,28)/b15-14-
• InChI Key: XOHQUPFDSLGVRL-PFONDFGASA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H17FN2O3
• Molecular Weight: 400.4 g/mol

Description

(Z)-N-(2-fluorophenyl)-3-(3-phenylacrylamido)benzofuran-2-carboxamide is a synthetic compound that has been studied for its potential in scientific research applications. This compound is also known as FPhBf and has been found to have interesting biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Chemical Properties

The synthesis of benzofuran derivatives involves complex chemical reactions showcasing the compound's utility in organic chemistry and material science. For instance, the synthesis of heterocyclic derivatives like benzofurans has been detailed, highlighting their potential in creating new molecular structures with significant applications in drug development and material science. Such compounds are often characterized by their unique spectroscopic properties, which are pivotal in their identification and application in further research (Francesco Pancrazzi et al., 2017).

Antimicrobial and Antibacterial Studies

Benzofuran derivatives are also explored for their antimicrobial properties, with some studies focusing on the synthesis of acylthioureas and their interaction with bacterial cells. These studies highlight the potential of benzofuran compounds in developing new antimicrobial agents that are effective against various bacterial strains, including those known for their biofilm-forming capabilities. Such research is crucial in the ongoing search for novel treatments against resistant microbial strains (Carmen Limban et al., 2011).

Material Science and Luminescence Studies

In material science, benzofuran derivatives are investigated for their potential in creating new types of metal–organic frameworks (MOFs). These studies reveal the synthesis of carboxylate-assisted acylamide MOFs, showcasing their thermostability and luminescence properties. Such characteristics make them suitable for a wide range of applications, including catalysis, gas storage, and as sensors in various environmental and industrial processes (Gong-ming Sun et al., 2012).